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Compound of Interest

Compound Name: Davanone

Cat. No.: B1200109

This guide provides comprehensive safety, handling, and disposal procedures for laboratory
personnel working with Davanone. Adherence to these protocols is critical for ensuring
personal safety and environmental compliance in research and development settings.

Hazard Identification and Summary

Davanone is a sesquiterpenoid ketone. While some safety data sheets (SDS) may classify the
pure substance as non-hazardous, related compounds and the oil it is derived from (Davana
Oil) present known risks.[1][2] A conservative approach, treating the compound with
appropriate caution, is recommended. Potential hazards include skin and eye irritation, and it
may cause an allergic skin reaction.[2][3]

Hazard Profile of Related Compounds:
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Hazard Classification

Description

Causes mild to moderate

GHS Hazard Statement

Skin Irritation skin irritation upon H315
contact.[2][4]
] ] ) May cause an allergic skin
Allergic Skin Reaction ) o H317
reaction (sensitization).[2][3]
o Causes serious eye irritation.
Eye Irritation H319
[3]14]
Acute Aquatic Hazard Harmful to aquatic life.[2] H402
) ] Harmful to aquatic life with
Chronic Aquatic Hazard H412

long-lasting effects.[2][3]

| Flammability | Combustible liquid.[2] | H227 |

Chemical and Physical Properties

Understanding the physical properties of Davanone is essential for safe handling and storage.

Property

Value

Molecular Formula

C15H2402[1][5]

Molecular Weight 236.35 g/mol [5][6]
Boiling Point (est.) 292 °CI6]

Flash Point (est.) 117.1 °C[6]

Vapor Pressure (est.) 0.0006 mm Hg @ 25 °C
Appearance Oily Liquid

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is the most critical step in preventing chemical

exposure.[7] Personnel must wear the minimum required PPE for any task involving
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Davanone.
. Hand Body Respiratory
Task Level Eye Protection . . .
Protection Protection Protection
Not required if
Benchtop o )
] Safety glasses Nitrile or Long-sleeved lab  handled in a
Operations(<10 T ) N )
with side shields neoprene gloves  coat certified chemical
mL, low energy)
fume hood.
Solution , Not required if
Chemical-

Preparation &

Chemical splash

Nitrile or

resistant apron

handled in a

Transfers(>10 goggles neoprene gloves certified chemical
over a lab coat
mL) fume hood.
Recommended
. to use a
High-Energy _ . : .
) Chemical splash o Chemical- respirator with an
Operations(e.g., Nitrile or ) )
o goggles and a resistant apron organic vapor
sonicating, ] neoprene gloves _
) face shield over a lab coat cartridge, even
heating)

within a fume
hood.[8]

Step-by-Step PPE Guidance:

o Eye Protection: Always wear safety glasses with side shields at a minimum. For tasks

involving potential splashes, such as transferring liquids, chemical splash goggles are

mandatory.[9]

e Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect

gloves for tears or holes before each use. Remove gloves using the proper technique to

avoid skin contamination and wash hands thoroughly after removal.[10]

o Body Protection: A standard long-sleeved laboratory coat is required to protect from

incidental contact. When handling larger quantities or performing tasks with a higher splash

risk, a chemical-resistant apron should be worn over the lab coat.[8]
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» Respiratory Protection: All work with Davanone should be performed inside a certified
chemical fume hood to minimize inhalation of vapors.[9] If procedures could generate
significant aerosols or vapors, or if engineering controls are insufficient, a respirator with an
organic vapor cartridge may be necessary.[8]

Operational and Disposal Plans

A systematic approach to handling and disposal minimizes risk and ensures compliance.

Safe Handling and Storage Workflow

Proper handling begins before the chemical is used and ends only after the work area is clean

and waste is secured.
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1. Pre-Use Preparation
- Review SDS
- Assemble all materials

2. Don Appropriate PPE

- Goggles, Gloves, Lab Coat

3. Work in Fume Hood
- Verify airflow
- Keep sash at lowest safe level

4. Handle Davanone
- Keep containers closed
- Use secondary containment

5. Decontaminate & Clean
- Wipe down work area
- Segregate waste

6. Doff PPE Correctly
- Remove gloves last
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Davanone in a laboratory setting.

Procedural Steps for Handling:

+ Engineering Controls: Always handle Davanone in a properly functioning chemical fume
hood to control vapor exposure.[7]
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o Safe Practices: Avoid skin and eye contact.[9] Do not eat, drink, or smoke in the laboratory.
Keep containers tightly closed when not in use.

» Storage: Store Davanone in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[2] Ensure the container is clearly labeled.

Waste Disposal Plan

Davanone and all contaminated materials must be disposed of as hazardous chemical waste.
Never discharge Davanone or its solutions into the sewer system, as it is harmful to aquatic
life.[11][12]

Caption: Step-by-step workflow for the compliant disposal of Davanone waste.
Disposal Protocol:

» Waste Segregation: Collect all materials contaminated with Davanone, including unused
product, solutions, contaminated gloves, pipette tips, and paper towels, in a dedicated
hazardous waste container.[13]

o Containerization: Use a chemically compatible, leak-proof container with a tight-fitting lid. Do
not overfill the container.[14]

o Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full
chemical name, "Davanone."[11] Include the date when waste was first added.

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.[13]

» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for the hazardous waste.[11][15] Do not attempt to dispose of the waste
through other means.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First Aid Measures:
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o Skin Contact: Immediately remove contaminated clothing.[2] Wash the affected area
thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation or
a rash develops.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[3] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[2]

Spill Response:

o Small Spills (in a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand,
or chemical absorbent pads). Place the contaminated absorbent into a sealed, labeled
hazardous waste container. Clean the area with soap and water.

o Large Spills: Evacuate the immediate area and alert nearby personnel. Prevent the spill from
entering drains.[12] Contact your institution's EHS or emergency response team for cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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